1-(3-Acetylphenyl)imidazolidin-2-one
Cat. No. B1443002
Key on ui cas rn:
1012040-98-0
M. Wt: 204.22 g/mol
InChI Key: UZFFTBDDWBVGFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([C:8]([CH3:9])=[O:10])[cH:5][cH:6][cH:7]1.[NH:11]1[C:12](=[O:16])[NH:13][CH2:14][CH2:15]1>>[c:2]1([N:11]2[C:12](=[O:16])[NH:13][CH2:14][CH2:15]2)[cH:3][c:4]([C:8]([CH3:9])=[O:10])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)c1cccc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1NCCN1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)c1cccc(N2CCNC2=O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
